![molecular formula C21H17FO3 B1458159 Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate CAS No. 1393441-85-4](/img/structure/B1458159.png)
Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate
Overview
Description
Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate, also known as MBPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBPB is a member of the benzoate ester family and is commonly used as a precursor for the synthesis of other important compounds.
Mechanism of Action
The mechanism of action of Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell proliferation and survival. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of gene expression. This compound has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate is its high purity and stability, which makes it a reliable and consistent reagent for lab experiments. However, this compound is relatively expensive and may not be readily available in some research settings. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in some research areas.
Future Directions
There are several future directions for research on Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate, including the development of new synthetic methods for the production of this compound and its derivatives, the characterization of its mechanism of action, and the exploration of its potential therapeutic applications in various diseases. Additionally, the use of this compound as a building block for the synthesis of novel materials with unique properties is an area of active research. Overall, this compound is a promising compound with significant potential for future scientific research and development.
Scientific Research Applications
Methyl 3-[3-(benzyloxy)phenyl]-4-fluorobenzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, this compound has been used as a precursor for the synthesis of other important compounds.
Properties
IUPAC Name |
methyl 4-fluoro-3-(3-phenylmethoxyphenyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FO3/c1-24-21(23)17-10-11-20(22)19(13-17)16-8-5-9-18(12-16)25-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRDZIVNDFFSPQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)F)C2=CC(=CC=C2)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201139707 | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-fluoro-3′-(phenylmethoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201139707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1393441-85-4 | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-fluoro-3′-(phenylmethoxy)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393441-85-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-fluoro-3′-(phenylmethoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201139707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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